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Compound of Interest

Compound Name: Broquinaldol
CAS No.: 15599-52-7
Cat. No.: B098669
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broquinaldol, a synthetic halogenated derivative of 8-hydroxyquinoline, is a compound of
interest for its potential antimicrobial activities. This technical guide provides a comprehensive
overview of its chemical properties, structure, synthesis, and proposed mechanisms of action,
tailored for a scientific audience engaged in drug discovery and development.

Chemical Structure and Identification

Broquinaldol is chemically known as 5,7-dibromo-2-methylquinolin-8-ol. Its structure is
characterized by a quinoline core, substituted with two bromine atoms at positions 5 and 7, a
methyl group at position 2, and a hydroxyl group at position 8.
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Identifier Value

IUPAC Name 5,7-dibromo-2-methylquinolin-8-ol[1]
SMILES CC1=NC2=C(C=C1)C(=CC(=C20)Br)BI[1]
inChi INChl=1S/C10H7Br2N0O/c1-5-2-3-6-7(11)4-

8(12)10(14)9(6)13-5/h2-4,14H,1H3[1]

CAS Number 15599-52-7

Physicochemical Properties

A summary of the key physicochemical properties of Broquinaldol is presented below. These
properties are crucial for understanding its behavior in biological systems and for formulation
development.

Property Value Source
Molecular Formula C10H7Br2NO [1]
Molecular Weight 316.98 g/mol [1]
Melting Point 126.9-128.5 °C

Not experimentally reported
Boiling Point (likely decomposes).
Predicted: ~363.74 °C

Poorly soluble in water.
Soluble in organic solvents

Solubility such as ethanol, methanol,
and Dimethyl Sulfoxide
(DMS0).[2]

Likely a solid at room
Appearance
temperature.

Experimental Protocols
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Synthesis of Broquinaldol

Two common methods for the synthesis of Broquinaldol (5,7-dibromo-2-methylquinolin-8-ol)
are detailed below.

Method 1: Bromination in Methanol

This procedure is adapted from a method described for the synthesis of 5,7-dibromo-2-
methylquinolin-8-ol.[3]

o Materials:

o

8-hydroxy-2-methylquinoline

[¢]

Bromine

[¢]

Methanol (MeOH)

[e]

Sodium bicarbonate (NaHCO3)

o

Sodium sulfite (Na2S0O3)

[¢]

Water (Hz20)

e Procedure:

o Prepare a solution of bromine in methanol.

o

In a separate flask, create a mixture of 8-hydroxy-2-methylquinoline and sodium
bicarbonate in methanol.

o

Add the bromine solution to the 8-hydroxy-2-methylquinoline mixture.

[¢]

Stir the reaction mixture at room temperature.

[e]

Quench the reaction by adding sodium sulfite.

[e]

Filter the resulting mixture and wash the solid with water.
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o Dry the collected white solid under vacuum to obtain the crude Broquinaldol product.

Method 2: Bromination in Chloroform

This alternative method utilizes a different solvent for the bromination reaction.

o Materials:

[e]

8-hydroxyquinoline

Bromine

o

[¢]

Chloroform (CHCIs)

[e]

Acetonitrile (CH3CN)

[e]

5% Sodium bicarbonate solution (NaHCO3)

o

Sodium sulfate (Na2S0a)

e Procedure:

[¢]

Dissolve 8-hydroxyquinoline in chloroform.

o Prepare a solution of bromine in chloroform.

o Add the bromine solution dropwise to the 8-hydroxyquinoline solution over a period of 5
minutes.

o Stir the mixture at room temperature for 1 hour.

o During the reaction, the quinoline salt may precipitate. After the reaction is complete,
dissolve the resulting solid in acetonitrile.

o Wash the organic layer with a 5% sodium bicarbonate solution and then dry it over sodium
sulfate.

o Evaporate the solvent under reduced pressure to yield the crude product, which may be a
mixture of mono- and di-brominated species.
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Purification of Broquinaldol

The crude Broquinaldol synthesized by the methods above can be purified by
recrystallization.

e Protocol:

[e]

Dissolve the crude Broquinaldol product in boiling ethanol.

o

Allow the solution to cool slowly to room temperature.

[¢]

Single crystals of pure Broquinaldol will form.

[¢]

Collect the crystals by filtration and dry them.

Analytical Characterization

Detailed analytical data is essential for the structural confirmation and purity assessment of
Broquinaldol.
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Analytical Technique Data

1H NMR data for the closely related 5,7-
dibromo-8-hydroxyquinoline shows
characteristic aromatic proton signals. For
Broquinaldol, one would expect additional

1H NMR (DMSO-ds) signals corresponding to the methyl group
protons. A reported spectrum for 5,7-dibromo-8-
hydroxyquinoline in DMSO shows peaks at
approximately 8.98 (dd), 8.46 (dd), 7.85 (s),
7.77 (dd), and 3.37 (s) ppm.

Expected signals would correspond to the ten
13C NMR carbon atoms of the dibrominated methyl-

quinoline core.

The IR spectrum would show characteristic

absorption bands for the O-H stretching of the
Infrared (IR) Spectroscopy hydroxyl group, C-H stretching of the aromatic

and methyl groups, C=C and C=N stretching of

the quinoline ring, and C-Br stretching.

The mass spectrum should show a molecular

ion peak corresponding to the molecular weight
Mass Spectrometry (MS) of Broquinaldol (316.98 g/mol ), with a

characteristic isotopic pattern due to the

presence of two bromine atoms.

Proposed Mechanism of Action

The precise signaling pathways modulated by Broquinaldol have not been fully elucidated.
However, based on its structural similarity to other 8-hydroxyquinoline derivatives, its
antimicrobial activity is likely attributed to two primary mechanisms: disruption of metal ion
homeostasis and induction of oxidative stress in bacteria, and damage to the cell wall and
membrane in fungi.

Antibacterial Mechanism
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The proposed antibacterial action of 8-hydroxyquinolines involves the chelation of essential
metal ions, leading to the disruption of cellular processes and the generation of reactive oxygen
species (ROS).
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Caption: Proposed antibacterial mechanism of Broquinaldol.

Antifungal Mechanism

In fungi, 8-hydroxyquinoline derivatives are thought to exert their effect by damaging the cell
wall and compromising the integrity of the cytoplasmic membrane.
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Caption: Proposed antifungal mechanism of Broquinaldol.

Conclusion
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Broquinaldol presents a compelling scaffold for the development of novel antimicrobial
agents. This guide has summarized its fundamental chemical properties, provided detailed
experimental protocols for its synthesis and purification, and outlined its likely mechanisms of
action based on the broader class of 8-hydroxyquinoline compounds. Further research is
warranted to fully elucidate its specific biological targets and signaling pathways to optimize its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

